76-68-6

Cyclopentobarbital

In Stock

• CAS RN:
• 76-68-6

• Formula:
• C12H14N2O3

• InChI:
• InChI=1S/C12H14N2O3/c1-2-7-12(8-5-3-4-6-8)9(15)13-11(17)14-10(12)16/h2-3,5,8H,1,4,6-7H2,(H2,13,14,15,16,17)

• InChIKey:
• XOVJAYNMQDTIJD-UHFFFAOYSA-N

• Cyclopentobarbital is a member of barbiturates.

Lithium-7(1+);hydroxide;hydrate

In Stock

• CAS RN:
• 76576-68-6

• Formula:
• H3LiO2

• InChI:
• InChI=1S/Li.2H2O/h;2*1H2/q+1;;/p-1/i1+0;;

• InChIKey:
• GLXDVVHUTZTUQK-GLJCYROLSA-M

• Lithium-7(1+);hydroxide;hydrate is a useful research compound. Its molecular formula is H3LiO2 and its molecular weight is 42.039 g/mol. The purity is usually 95%.

N~1~-(4-chlorobenzyl)-N~3~-{[1-(cyclopropylcarbonyl)-2,3-dihydro-1H-indol-5-yl]sulfonyl}-beta-alaninamide

• CAS RN:
• 932976-68-6

• Formula:
• C22H24ClN3O4S

• InChI:
• InChI=1S/C22H24ClN3O4S/c23-18-5-1-15(2-6-18)14-24-21(27)9-11-25-31(29,30)19-7-8-20-17(13-19)10-12-26(20)22(28)16-3-4-16/h1-2,5-8,13,16,25H,3-4,9-12,14H2,(H,24,27)

• InChIKey:
• PWPCHLVQWNROLC-UHFFFAOYSA-N

• N~1~-(4-chlorobenzyl)-N~3~-{[1-(cyclopropylcarbonyl)-2,3-dihydro-1H-indol-5-yl]sulfonyl}-beta-alaninamide is a useful research compound. Its molecular formula is C22H24ClN3O4S and its molecular weight is 462.0. The purity is usually 95%.

(E)-2-cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 380476-68-6

• Formula:
• C24H18Cl2N2O2

• InChI:
• InChI=1S/C24H18Cl2N2O2/c1-16-2-4-18(5-3-16)15-30-23-8-6-17(7-9-23)10-19(14-27)24(29)28-22-12-20(25)11-21(26)13-22/h2-13H,15H2,1H3,(H,28,29)/b19-10+

• InChIKey:
• BVIZJEOSTXOLPQ-UHFFFAOYSA-N

• (E)-2-cyano-N-(3,5-dichlorophenyl)-3-[4-[(4-methylphenyl)methoxy]phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C24H18Cl2N2O2 and its molecular weight is 437.32. The purity is usually 95%.

Ethyl 3-propionylbenzoate

In Stock

• CAS RN:
• 898776-68-6

• Formula:
• C12H14O3

• InChI:
• InChI=1S/C12H14O3/c1-3-11(13)9-6-5-7-10(8-9)12(14)15-4-2/h5-8H,3-4H2,1-2H3

• InChIKey:
• XQNCAVMEDFISSU-UHFFFAOYSA-N

• Ethyl 3-propionylbenzoate is a useful research compound. Its molecular formula is C12H14O3 and its molecular weight is 206.24 g/mol. The purity is usually 95%.

N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

In Stock

• CAS RN:
• 869076-68-6

• Formula:
• C18H19N3O4S2

• InChI:
• InChI=1S/C18H19N3O4S2/c1-2-21-17(23)16-12(5-6-26-16)20-18(21)27-9-15(22)19-8-11-3-4-13-14(7-11)25-10-24-13/h3-4,7H,2,5-6,8-10H2,1H3,(H,19,22)

• InChIKey:
• KSOXWARLCIJZLL-UHFFFAOYSA-N

• N-[(2H-1,3-benzodioxol-5-yl)methyl]-2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C18H19N3O4S2 and its molecular weight is 405.5 g/mol. The purity is usually 95%.

2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide

In Stock

• CAS RN:
• 681276-68-6

• Formula:
• C25H24N2OS

• InChI:
• InChI=1S/C25H24N2OS/c1-18-7-11-20(12-8-18)15-27-16-24(22-5-3-4-6-23(22)27)29-17-25(28)26-21-13-9-19(2)10-14-21/h3-14,16H,15,17H2,1-2H3,(H,26,28)

• InChIKey:
• ZELJRDIIQQUBKU-UHFFFAOYSA-N

• 2-((1-(4-methylbenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide is a useful research compound. Its molecular formula is C25H24N2OS and its molecular weight is 400.54. The purity is usually 95%.

1H-Imidazole-4-pentanoic acid, 1-(triphenylmethyl)-, ethyl ester

• CAS RN:
• 102676-68-6

• Formula:
• C29H30N2O2

• InChI:
• InChI=1S/C29H30N2O2/c1-2-33-28(32)21-13-12-20-27-22-31(23-30-27)29(24-14-6-3-7-15-24,25-16-8-4-9-17-25)26-18-10-5-11-19-26/h3-11,14-19,22-23H,2,12-13,20-21H2,1H3

• InChIKey:
• FCJMWLSMTIKQCX-UHFFFAOYSA-N

• 1H-Imidazole-4-pentanoic acid, 1-(triphenylmethyl)-, ethyl ester is a useful research compound. Its molecular formula is C29H30N2O2 and its molecular weight is 438.6 g/mol. The purity is usually 95%.

(E)-N'-benzylidene-2-(3,4-dihydroquinolin-1(2H)-yl)acetohydrazide

In Stock

• CAS RN:
• 681476-68-6

• Formula:
• C18H19N3O

• InChI:
• InChI=1S/C18H19N3O/c22-18(20-19-13-15-7-2-1-3-8-15)14-21-12-6-10-16-9-4-5-11-17(16)21/h1-5,7-9,11,13H,6,10,12,14H2,(H,20,22)/b19-13+

• InChIKey:
• QLCMOIXVRLCDSZ-CPNJWEJPSA-N

• (E)-N'-benzylidene-2-(3,4-dihydroquinolin-1(2H)-yl)acetohydrazide is a useful research compound. Its molecular formula is C18H19N3O and its molecular weight is 293.37. The purity is usually 95%.

N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopropyloxalamide

In Stock

• CAS RN:
• 872976-68-6

• Formula:
• C16H21F2N3O5S

• InChI:
• InChI=1S/C16H21F2N3O5S/c1-10(2)20-16(23)15(22)19-9-14-21(6-3-7-26-14)27(24,25)13-8-11(17)4-5-12(13)18/h4-5,8,10,14H,3,6-7,9H2,1-2H3,(H,19,22)(H,20,23)

• InChIKey:
• UUCVXVBGVNEWSG-UHFFFAOYSA-N

• N1-((3-((2,5-difluorophenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-isopropyloxalamide is a useful research compound. Its molecular formula is C16H21F2N3O5S and its molecular weight is 405.42. The purity is usually 95%.

Imidazo[1,5-a]pyridin-1-ylmethanamine

Usually In Stock

• CAS RN:
• 885276-68-6

• Formula:
• C8H9N3

• InChI:
• InChI=1S/C8H9N3/c9-5-7-8-3-1-2-4-11(8)6-10-7/h1-4,6H,5,9H2

• InChIKey:
• KCMKFQNEDVUKSN-UHFFFAOYSA-N

• Imidazo[1,5-a]pyridin-1-ylmethanamine is a useful research compound. Its molecular formula is C8H9N3 and its molecular weight is 147.18. The purity is usually 95%.

Methyl 2-aminoadamantane-2-carboxylate

In Stock

• CAS RN:
• 144876-68-6

• Formula:
• C12H19NO2

• InChI:
• InChI=1S/C12H19NO2/c1-15-11(14)12(13)9-3-7-2-8(5-9)6-10(12)4-7/h7-10H,2-6,13H2,1H3

• InChIKey:
• PYOLCEFLWZRKCO-UHFFFAOYSA-N

• Methyl 2-aminoadamantane-2-carboxylate, also known as Methyl 2-aminoadamantane-2-carboxylate, is a useful research compound. Its molecular formula is C12H19NO2 and its molecular weight is 209.289. The purity is usually 95%.

5-Bromo-2-(1,3-dioxolan-2-yl)-2,3-dihydro-1-benzofuran

In Stock

• CAS RN:
• 2219376-68-6

• Formula:
• C11H11BrO3

• InChI:
• InChI=1S/C11H11BrO3/c12-8-1-2-9-7(5-8)6-10(15-9)11-13-3-4-14-11/h1-2,5,10-11H,3-4,6H2

• InChIKey:
• CSBXYZJQLYCSEB-UHFFFAOYSA-N

• 5-Bromo-2-(1,3-dioxolan-2-yl)-2,3-dihydro-1-benzofuran is a useful research compound. Its molecular formula is C11H11BrO3 and its molecular weight is 271.11. The purity is usually 95%.

3-[2-(Methoxymethyl)-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid

In Stock

• CAS RN:
• 1030476-68-6

• Formula:
• C11H14N4O4

• InChI:
• InChI=1S/C11H14N4O4/c1-6-7(3-4-9(16)17)10(18)15-11(12-6)13-8(14-15)5-19-2/h3-5H2,1-2H3,(H,16,17)(H,12,13,14)

• InChIKey:
• IAWJEVIMAAERBL-UHFFFAOYSA-N

• 3-[2-(Methoxymethyl)-5-methyl-7-oxo-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]propanoic acid is a useful research compound. Its molecular formula is C11H14N4O4 and its molecular weight is 266.25 g/mol. The purity is usually 95%.

N-(4-methyl-5-(2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridin-4-yl)thiazol-2-yl)acetamide

In Stock

• CAS RN:
• 1357476-68-6

• Formula:
• C15H16F3N3OS

• InChI:
• InChI=1S/C15H16F3N3OS/c1-8-12(23-13(20-8)21-9(2)22)10-5-6-19-11(7-10)14(3,4)15(16,17)18/h5-7H,1-4H3,(H,20,21,22)

• InChIKey:
• PUQITTZJAFOSAJ-UHFFFAOYSA-N

• N-(4-methyl-5-(2-(1,1,1-trifluoro-2-methylpropan-2-yl)pyridin-4-yl)thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C15H16F3N3OS and its molecular weight is 343.4 g/mol. The purity is usually 95%.

4,5-Dibromo-2-chloroaniline

Usually In Stock

• CAS RN:
• 1263376-68-6

• Formula:
• C6H4Br2ClN

• InChI:
• InChI=1S/C6H4Br2ClN/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,10H2

• InChIKey:
• LPIKIVAITCBHBD-UHFFFAOYSA-N

• 4,5-Dibromo-2-chloroaniline is a useful research compound. Its molecular formula is C6H4Br2ClN and its molecular weight is 285.36. The purity is usually 95%.

N-{3-[(dimethylamino)methyl]-1,2-benzoxazol-5-yl}-2-(trifluoromethyl)benzene-1-sulfonamide

Usually In Stock

• CAS RN:
• 2379976-68-6

• Formula:
• C17H16F3N3O3S

• InChI:
• InChI=1S/C17H16F3N3O3S/c1-23(2)10-14-12-9-11(7-8-15(12)26-21-14)22-27(24,25)16-6-4-3-5-13(16)17(18,19)20/h3-9,22H,10H2,1-2H3

• InChIKey:
• ZAKRUFVMCSLJBV-UHFFFAOYSA-N

• N-{3-[(dimethylamino)methyl]-1,2-benzoxazol-5-yl}-2-(trifluoromethyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C17H16F3N3O3S and its molecular weight is 399.39. The purity is usually 95%.